Cas no 139756-15-3 (1-Ethyl-3-propyl-1H-pyrazole-5-carboxylic acid)
139756-15-3 structure
Product Name:1-Ethyl-3-propyl-1H-pyrazole-5-carboxylic acid
CAS No:139756-15-3
MF:C11H18N2O2
MW:210.272822856903
CID:902931
PubChem ID:21698546
Update Time:2025-04-19
1-Ethyl-3-propyl-1H-pyrazole-5-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 1-Ethyl-3-propyl-1H-pyrazole-5-carboxylic acid
- 1-ethyl-3-propyl-1h-pyrazole-5-carboxylic acid ethyl ester
- ethyl 2-ethyl-5-propylpyrazole-3-carboxylate
- MVJRWZJSSDYLBG-UHFFFAOYSA-N
- 139756-15-3
- Ethyl 1-ethyl-3-propyl-1H-pyrazole-5-carboxylate
- SCHEMBL1299
- DB-063318
- 1H-Pyrazole-5-carboxylic acid, 1-ethyl-3-propyl-, ethyl ester
- A807585
- 2-ethyl-5-propyl-3-pyrazolecarboxylic acid ethyl ester
- 1-ethyl-3-n-propylpyrazole-5-carboxylic acid ethyl ester
-
- Inchi： 1S/C11H18N2O2/c1-4-7-9-8-10(11(14)15-6-3)13(5-2)12-9/h8H,4-7H2,1-3H3
- InChI Key： MVJRWZJSSDYLBG-UHFFFAOYSA-N
- SMILES： O(CC)C(C1=CC(CCC)=NN1CC)=O
Computed Properties
- Exact Mass: 210.13700
- Monoisotopic Mass: 210.136827821g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 6
- Complexity: 209
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.3
- Topological Polar Surface Area: 44.1Ų
Experimental Properties
- PSA: 44.12000
- LogP: 2.03220
1-Ethyl-3-propyl-1H-pyrazole-5-carboxylic acid Customs Data
- HS CODE：2933199090
- Customs Data：
China Customs Code:
2933199090Overview:
2933199090. Other structurally non fused pyrazole ring compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933199090. other compounds containing an unfused pyrazole ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
1-Ethyl-3-propyl-1H-pyrazole-5-carboxylic acid Related Literature
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Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
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Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
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3. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
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